Almagel laxans

• CAS No.: 8065-58-5
• Molecular Formula: C6H15AlMgO10-2
• Molecular Weight: 298.46 g/mol
• IUPAC Name: aluminum;magnesium;(2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol;oxygen(2-);hydroxide
• InChI: InChI=1S/C6H14O6.Al.Mg.H2O.3O/c7-1-3(9)5(11)6(12)4(10)2-8;;;;;;/h3-12H,1-2H2;;;1H2;;;/q;+3;+2;;3*-2/p-1/t3-,4+,5-,6-;;;;;;/m1....../s1
• InChI Key: UHQZDLQDZKXOFD-VMIFZFQBSA-M
• SMILES: C(C(C(C(C(CO)O)O)O)O)O.[OH-].[O-2].[O-2].[O-2].[Mg+2].[Al+3]
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](CO)O)O)O)O)O.[OH-].[O-2].[O-2].[O-2].[Mg+2].[Al+3]
• Synonyms: Almagel laxans; Almagel-neo; aluminum hydroxide - magnesium hydroxide - sorbitol; aluminum hydroxide, magnesium hydroxide, sorbitol drug combination

Description

Almagel Laxans (marketed as Laxans AL in some regions) is a short-term oral laxative containing bisacodyl as the active ingredient. It is indicated for constipation relief by stimulating colonic motility and inhibiting water absorption in the intestines, leading to softer stool and increased bowel movement frequency .

Comparison with Similar Compounds

Mechanism of Action :

• Bisacodyl inhibits water reabsorption in the colon and promotes electrolyte secretion, increasing stool volume and stimulating peristalsis .
• Onset: 6–12 hours after ingestion.
• Dosage: 5–10 mg/day (1–2 tablets), taken in the morning or evening with water .

Clinical Use :

• Recommended for short-term use (≤1 week) to avoid dependency or electrolyte imbalances.
• Contraindications: Intestinal obstruction, severe dehydration, or hypersensitivity to bisacodyl .

Structurally Similar Compounds

Bisacodyl vs. Other Stimulant Laxatives

Compound	Active Ingredient	Mechanism	Onset/Duration	Side Effects	Clinical Considerations	References
Almagel Laxans	Bisacodyl	Inhibits water absorption; stimulates motility	6–12 hrs; short-term	Abdominal cramps, diarrhea	Avoid in renal impairment
Senna	Sennosides	Anthraquinones stimulate colonic nerves	6–12 hrs; short-term	Electrolyte loss, melanosis coli	Limited to 1–2 weeks
Cascara	Anthraquinones	Enhances PAF/NO pathways	8–12 hrs; short-term	Cramping, dependency risk	Avoid in pregnancy

Key Findings :

• Bisacodyl (Almagel Laxans) and senna both act via direct stimulation of colonic nerves but differ in chemical structure.

Bisacodyl vs. Osmotic Laxatives

Compound	Mechanism	Onset/Duration	Side Effects	Efficacy in Opioid-Induced Constipation	References
Almagel Laxans	Stimulant	6–12 hrs; short-term	Abdominal pain, hypokalemia	Moderate (requires adjunct therapy)
Polyethylene Glycol (PEG)	Osmotic retention of water	1–3 days; medium-term	Bloating, flatulence	High (first-line for chronic cases)

Key Findings :

• Bisacodyl alone reduced ileus hospitalization rates from 49.1 to 41.0 per 100,000 in opioid-treated patients, but combination therapy (e.g., with PEG) is often required for sustained efficacy .

Functionally Similar Compounds

Almagel Laxans vs. Bulk-Forming Agents

Compound	Mechanism	Onset/Duration	Side Effects	Patient Compliance
Almagel Laxans	Direct stimulation	6–12 hrs; short-term	Electrolyte imbalances	High (rapid relief)
Psyllium	Increases stool bulk	12–72 hrs; long-term	Bloating, gas	Low (requires hydration)

Key Findings :

• Bisacodyl provides faster relief but is unsuitable for long-term use, unlike psyllium, which is safer for chronic constipation .

Q & A

Q. How should large-scale datasets on Almagel laxans' safety profiles be structured for peer-reviewed publication?

• Guidance: Follow FAIR principles (Findable, Accessible, Interoperable, Reusable). Use standardized tables for adverse event reporting (e.g., CTCAE criteria) and append raw data in supplementary files. Reference ’s guidelines for result presentation .
• Visualization: Employ Kaplan-Meier curves for longitudinal safety outcomes and heatmaps to highlight risk clusters .